Cas no 58541-21-2 ( )

  structure
  structure
Product Name: 
CAS No:58541-21-2
MF:C18H22O
MW:254.366685390472
CID:948646
PubChem ID:429367
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC254074
    • NSC-254074
    • 58541-21-2
    • DTXSID40330419
    •  
    • Inchi: 1S/C18H22O/c19-17(16-4-2-1-3-5-16)18-7-6-13-8-14(11-18)10-15(9-13)12-18/h1-5,13-15H,6-12H2
    • InChI Key: IPUHRYLUOPTOLV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C12CCC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 254.16716
  • Monoisotopic Mass: 254.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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